Cas no 2227884-90-2 (methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227884-90-2
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5795118
• PubChem ID: 165681756
• Update Time: 2023-12-26

methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate
• EN300-1798496
• 2227884-90-2

• Inchi： 1S/C11H13FO3/c1-7-3-4-8(5-9(7)12)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3/t10-/m0/s1
• InChI Key： FNZYOUBHNTXDAW-JTQLQIEISA-N
• SMILES： FC1=C(C)C=CC(=C1)[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų